Ethyl 2-benzoyl-4-cyanobutanoate
Overview
Description
Ethyl 2-benzoyl-4-cyanobutanoate is a chemical compound with the molecular formula C14H15NO3. It contains a total of 33 atoms; 15 Hydrogen atoms, 14 Carbon atoms, 1 Nitrogen atom, and 3 Oxygen atoms . It is also known as Ethyl cyano(4-phenyl-2-oxo-2H-chromen-3-yl)acetate or ECPCA.
Synthesis Analysis
The synthesis of this compound involves several steps. One of the methods includes the preparation of Ethyl Benzoylacetoacetate in a three-necked flask, fitted with a liquid-sealed mechanical stirrer and a reflux condenser . The mixture is heated on a steam cone with stirring and allowed to reflux gently for twenty-four hours . After the suspension of the sodioacetoacetic ester has been cooled slightly, benzoyl chloride is added over a period of three hours .Molecular Structure Analysis
The molecular structure of this compound consists of 15 Hydrogen atoms, 14 Carbon atoms, 1 Nitrogen atom, and 3 Oxygen atoms . The molecular weight of this compound is determined by the sum of the atomic weights of each constituent element multiplied by the number of atoms .Physical And Chemical Properties Analysis
This compound has a molecular weight of 245.27 . More detailed physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Ethyl 2-benzoyl-4-cyanobutanoate has a wide range of applications in scientific research. It is used as a reagent in organic synthesis for the preparation of various compounds. It is also used in the synthesis of drugs, pesticides, and other compounds. Additionally, this compound is used as a catalyst in the synthesis of polymers and other materials. It is also used in biochemistry and pharmacology for the study of enzymes and other biochemical reactions.
Mechanism of Action
The mechanism of action of Ethyl 2-benzoyl-4-cyanobutanoate is not fully understood. However, it is believed that the reaction of ethyl acetoacetate and benzoyl cyanide in the presence of a base results in the formation of a zwitterionic intermediate. This intermediate then undergoes a nucleophilic attack by the base, resulting in the formation of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, some studies suggest that it may have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, it has been shown to have an inhibitory effect on the activity of certain enzymes and proteins, which could potentially be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using Ethyl 2-benzoyl-4-cyanobutanoate in laboratory experiments is that it is relatively easy to synthesize and can be used in a wide range of applications. Additionally, it is relatively safe to use and has low toxicity. However, the reaction is slow and the yield is often low, which can be a limitation in some experiments.
Future Directions
The future potential of Ethyl 2-benzoyl-4-cyanobutanoate is vast. It could be used in the development of new drugs and materials, as well as in the study of biochemical and physiological processes. Additionally, it could be used to further explore its anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, further research could be done to explore the mechanism of action of this compound and to develop more efficient synthetic methods.
properties
IUPAC Name |
ethyl 2-benzoyl-4-cyanobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3/c1-2-18-14(17)12(9-6-10-15)13(16)11-7-4-3-5-8-11/h3-5,7-8,12H,2,6,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNHMUKSUHCFTQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CCC#N)C(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90278791 | |
Record name | ethyl 2-benzoyl-4-cyanobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90278791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5415-48-5 | |
Record name | 5415-48-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10092 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 2-benzoyl-4-cyanobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90278791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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